Cas no 1789094-77-4 (Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl)-)

• Product Name: Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl)-
• CAS No: 1789094-77-4
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• CID: 6048706
• PubChem ID: 84819883
• Update Time: 2025-10-30

Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl)-
• 2-(Naphthalen-2-ylamino)-1-(3-nitrophenyl)ethanone
• 1789094-77-4
• 2-[(naphthalen-2-yl)amino]-1-(3-nitrophenyl)ethan-1-one

• Inchi： 1S/C18H14N2O3/c21-18(15-6-3-7-17(11-15)20(22)23)12-19-16-9-8-13-4-1-2-5-14(13)10-16/h1-11,19H,12H2
• InChI Key： BMOROUXNKNWWKZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC([N+]([O-])=O)=C1)CNC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 306.1
• Monoisotopic Mass: 306.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 4.4

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 524.3±30.0 °C(Predicted)
• pka: 2.49±0.50(Predicted)

Additional information on Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl)-

Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl) - A Comprehensive Overview

Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl) (CAS No. 1789094-77-4) is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound, often referred to as Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl), has garnered attention due to its unique structural properties and promising applications in drug design and advanced materials. The compound's structure is characterized by a naphthalene ring system attached to an amino group and a nitrophenyl group, making it a versatile molecule for further exploration.

Recent studies have highlighted the importance of naphthalene-based compounds in the development of novel pharmaceutical agents. The presence of the naphthalene moiety in Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl) contributes to its strong electronic properties, which are crucial for interactions with biological systems. Researchers have explored the potential of this compound as a precursor for designing anti-cancer drugs, where its ability to target specific cellular pathways has shown promising results.

In addition to its pharmaceutical applications, Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl) has also been investigated for its role in optoelectronic materials. The nitrophenyl group within the molecule enhances its photoresponsive properties, making it a candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in materials science have demonstrated that compounds with similar structures can significantly improve the efficiency of these devices by optimizing their electronic transitions.

The synthesis of Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported that the use of transition metal catalysts can significantly enhance the yield and purity of the compound during its synthesis. This has opened up new avenues for large-scale production, which is essential for its commercial applications.

One of the most exciting developments related to Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl) is its potential in biomedical imaging. The compound's ability to fluoresce under specific conditions makes it a valuable tool for tracking cellular processes in real-time. Scientists have successfully utilized this property to develop novel imaging agents that provide high-resolution images of biological tissues, aiding in early disease diagnosis.

Furthermore, the nitrophenyl group in Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl) plays a critical role in modulating the compound's reactivity. This group not only enhances the molecule's stability but also enables it to participate in various chemical reactions that are essential for its functionalization. Recent studies have explored the use of this compound as a building block for constructing more complex molecular architectures, which could find applications in nanotechnology and advanced materials.

In conclusion, Ethanone, 2-(2-naphthalenylamino)-1-(3-nitrophenyl) (CAS No. 1789094-77-4) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in drug discovery, optoelectronics, and biomedical imaging. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to both academic and industrial advancements.